Cas no 2743-40-0 (H-Leu-OEt.HCl)

• Product Name: H-Leu-OEt.HCl
• CAS No: 2743-40-0
• MF: C₈H₁₈ClNO₂
• MW: 195.68702173233
• MDL: MFCD00034879
• CID: 43373
• PubChem ID: 11658447
• Update Time: 2025-04-18

H-Leu-OEt.HCl Chemical and Physical Properties

Names and Identifiers

• Ethyl L-leucinate hydrochloride
• H-LEU-OETHCL
• L-LEUCINE ETHYL ESTER HCL
• LEUCINE-OET HCL
• L-A-AMINO-G-METHYLVALERIC ACID ETHYL ESTER HYDROCHLORIDE
• L-A-AMINOISOCAPROIC ACID ETHYL ESTER HYDROCHLORIDE
• L-2-AMINO-4-METHYLPENTANOIC ACID ETHYL ESTER HYDROCHLORIDE
• H-Leu-OEt·HCl
• (S)-Ethyl 2-amino-4-methylpentanoate hydrochloride
• ethyl (2S)-2-amino-4-methylpentanoate,hydrochloride
• Ethyl 2-amino-4-methylpentanoate
• H-Leu-OEt•HCl
• H-L-Leu-OEt*HCl
• H-L-Leu-Oet.HCl
• L -LEUCINE ETHYL ESTER HYDROCHLORIDE
• dl-leucine ethyl ester hydrochloride
• ethyl 2-amino-4-methylpentanoate hydrochloride
• H-Leu-Oet.HCl
• leu-OEt HCl
• L-leucine-OEt HCl
• L-Leucine,ethyl ester, hydrochloride (9CI)
• Leucine, ethyl ester, hydrochloride, L-(6CI,7CI,8CI)
• (S)-Leucine ethyl ester hydrochloride
• Leucine ethyl ester hydrochloride
• L-Leucine, ethyl ester,hydrochloride (1:1)
• Ethyl L-leucinatehydrochloride
• SCHEMBL133091
• FS-3964
• 2143-40-0
• ETHYL (2S)-2-AMINO-4-METHYLPENTANOATE HYDROCHLORIDE
• L-Leucine ethyl ester hydrochloride
• Ethyl L-leucinate hydrochloride;
• NOUDPBCEONUCOV-FJXQXJEOSA-N
• 2743-40-0
• L-Leucine ethyl ester hydrochloride, >=99.0% (AT)
• J-300167
• CS-W010608
• Q-101772
• MFCD00034879
• H-Leu-OC2H5.HCl
• L-leucine ethyl ester hydrochlorid
• AC-24087
• leucine ethyl ester hydrochloride salt
• Ethyl L-leucinate hydrochloride L-Leu-OEt.HCl
• AKOS015845148
• HY-W009892
• NS00048329
• L0123
• EN300-317049
• ethyl (2S)-2-amino-4-methylpentanoate;hydrochloride
• H-Leu-OEt inverted exclamation mark currencyHCl
• AM81879
• Ethyl L-leucinate hydrochloride,99%
• DA-64196
• H-Leu-OEt.HCl

• MDL： MFCD00034879
• Inchi： 1S/C8H17NO2.ClH/c1-4-11-8(10)7(9)5-6(2)3;/h6-7H,4-5,9H2,1-3H3;1H/t7-;/m0./s1
• InChI Key： NOUDPBCEONUCOV-FJXQXJEOSA-N
• SMILES： Cl.O(CC)C([C@H](CC(C)C)N)=O
• BRN： 3994312

Computed Properties

• Exact Mass: 195.10300
• Monoisotopic Mass: 159.125929
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 123
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 52.3

Experimental Properties

• Color/Form: Not available
• Density: 0.9440
• Melting Point: 128-133°C
• Boiling Point: 191.4ºC at 760 mmHg
• Flash Point: 62.9 ºC
• Refractive Index: 19 ° (C=5, EtOH)
• Water Partition Coefficient: Soluble in water.
• PSA: 52.32000
• LogP: 2.42520
• Solubility: Not available
• Specific Rotation: +18° (c=5 in ethanol)

H-Leu-OEt.HCl Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Safety Term：22-24/25
• HazardClass：IRRITANT
• Storage Condition：Store long-term at 2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters